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Compound of Interest

Compound Name: Boc-His(Trt)-Aib-OH

Cat. No.: B1450075 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the material safety data for Boc-
His(Trt)-Aib-OH (CAS No. 2061897-68-3), a specialized dipeptide derivative crucial in peptide

synthesis, particularly in the development of targeted therapeutics.[1][2] Due to the limited

availability of a complete Safety Data Sheet (SDS) for this specific compound, this guide

synthesizes information from available supplier data and the SDS of its constituent

components, Boc-His(Trt)-OH and α-aminoisobutyric acid (Aib).

Section 1: Chemical Identification and Physical
Properties
Boc-His(Trt)-Aib-OH is a white to off-white solid used as a building block in the synthesis of

peptides.[1][2] Its structure incorporates Nα-Boc-protected L-histidine with a trityl (Trt)

protecting group on the imidazole side chain, and the unnatural amino acid α-aminoisobutyric

acid.[1]
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Property Value Source(s)

IUPAC Name

(S)-2-(2-((tert-

Butoxycarbonyl)amino)-3-(1-

trityl-1H-imidazol-4-

yl)propanamido)-2-

methylpropanoic acid

[2][3][4][5]

CAS Number 2061897-68-3 [1][3][5]

Molecular Formula C34H38N4O5 [1][3][5]

Molecular Weight 582.7 g/mol [1][3][6]

Appearance White to off-white solid [2]

Purity Typically >95% by HPLC [1]

Solubility

Soluble in common peptide

synthesis solvents like DMF

and NMP; slightly soluble in

Chloroform and DMSO.

[1][2]

Storage Temperature
Recommended at -20°C or 2-

8°C in a dry environment.
[1][2][4][7][8]

Section 2: Hazard Identification and GHS
Classification
While a full GHS classification for Boc-His(Trt)-Aib-OH is not widely available, supplier

information indicates the following hazards. It is prudent to handle this compound with the

potential hazards of its components in mind.
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Hazard Information
Classification & Precautionary
Statements

Signal Word Warning

GHS Pictogram GHS07 (Exclamation Mark)

Hazard Statements

H302: Harmful if swallowed. H315: Causes skin

irritation. H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Precautionary Statements

P261: Avoid breathing

dust/fume/gas/mist/vapors/spray.

P305+P351+P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.

Note: This information is based on supplier data and may not be exhaustive.[4][7]

The individual components suggest the following potential hazards:

Boc-His(Trt)-OH: May be harmful if inhaled, swallowed, or absorbed through the skin. It may

cause irritation to the skin, eyes, and respiratory tract.[9]

α-Aminoisobutyric acid (Aib): May cause eye irritation.[10][11]

Section 3: Safe Handling and Storage
Proper handling and storage are critical to maintain the integrity of Boc-His(Trt)-Aib-OH and

ensure the safety of laboratory personnel.

Handling:
Personal Protective Equipment (PPE): Wear appropriate protective eyeglasses or chemical

safety goggles, gloves, and a lab coat.[9] A dust respirator should be used to avoid

inhalation.[9]
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Ventilation: Use in a well-ventilated area, preferably in a chemical fume hood to keep

airborne levels low.[9]

Hygiene: Wash hands thoroughly after handling and before eating, drinking, or smoking.[9]

Avoid contact with skin and eyes.[12] Do not breathe dust.[5][9]

Storage:
Conditions: Store in a tightly sealed container in a cool, dry place.[1][13] Recommended

storage temperatures are -20°C or 2-8°C to prevent degradation.[1][2][4][7][8]

Incompatibilities: Keep away from strong oxidizing agents.[9]

The following diagram illustrates a general workflow for the safe handling of Boc-His(Trt)-Aib-
OH.
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Caption: Workflow for Safe Handling of Boc-His(Trt)-Aib-OH.
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Section 4: Experimental Protocols
Boc-His(Trt)-Aib-OH is primarily used in solid-phase peptide synthesis (SPPS). The following

is a generalized experimental protocol for its use in a coupling reaction.

General Peptide Coupling Protocol:
Resin Preparation: Swell the resin (e.g., 2-chlorotrityl chloride resin) in a suitable solvent like

dichloromethane (DCM).

Deprotection (if applicable): If extending a peptide chain, remove the N-terminal protecting

group (e.g., Fmoc) from the resin-bound peptide.

Activation of Boc-His(Trt)-Aib-OH:

Dissolve Boc-His(Trt)-Aib-OH in an anhydrous solvent such as DMF or NMP.[1]

Add a coupling reagent (e.g., HATU, HBTU) and a base (e.g., DIEA, NMM) to the solution

to form the activated ester. A patent describes dissolving Boc-His(Trt)-OH and an activator

in a solvent, then adding a coupling reagent to obtain an activated ester solution.[14]

Coupling:

Add the activated Boc-His(Trt)-Aib-OH solution to the prepared resin.

Agitate the mixture for a specified time (e.g., 1-2 hours) at room temperature to allow for

complete amide bond formation.[13]

Washing: After the coupling reaction, wash the resin extensively with solvents like DMF and

DCM to remove any unreacted reagents and byproducts.[13]

Monitoring: Perform a qualitative test (e.g., Kaiser test) to confirm the completion of the

coupling reaction.[13]

The following diagram outlines the logical steps in a typical peptide synthesis cycle involving

this dipeptide.
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Caption: Logical Flow of a Peptide Synthesis Coupling Step.

Section 5: First Aid and Emergency Procedures
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In the absence of specific data for Boc-His(Trt)-Aib-OH, the following first-aid measures,

based on its components, are recommended.

Exposure Route First Aid Measures

Inhalation
Move the person to fresh air. If not breathing,

give artificial respiration.[9][12]

Skin Contact Wash off with soap and plenty of water.[9][12]

Eye Contact

Rinse cautiously with water for at least 15

minutes. Remove contact lenses, if present and

easy to do. Continue rinsing.[9][12]

Ingestion

Rinse mouth with water. Never give anything by

mouth to an unconscious person. Seek medical

attention.[9][12]

Section 6: Stability and Reactivity
Stability: The compound is stable under recommended storage conditions.[9]

Conditions to Avoid: Avoid moisture, heat, and strong oxidizing agents.[9] The Boc and Trt

protecting groups are acid-labile and can be cleaved by acids like trifluoroacetic acid (TFA).

[1]

Hazardous Decomposition Products: Upon combustion, it may produce oxides of carbon

(CO, CO2) and nitrogen (NOx).[9]

Section 7: Toxicological and Ecological Information
Detailed toxicological and ecological data for Boc-His(Trt)-Aib-OH are not available. The

toxicological properties have not been thoroughly investigated.[15] It is recommended to

handle the substance as potentially harmful. No data is available on its ecotoxicity or

biodegradability.[9] Discharge into the environment should be avoided.[15]

Section 8: Disposal Considerations
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Dispose of waste material in accordance with federal, state, and local environmental control

regulations.[9] It is advisable to contact a licensed professional waste disposal service.[15]

Disclaimer: This document is intended as a guide and is based on currently available

information. It is not a substitute for a formal Material Safety Data Sheet. Users should exercise

caution and consult all available safety information before handling this product. The

responsibility for safe handling lies with the user.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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